Cas no 54672-10-5 (N-Methyl-4-nitro-2-(trifluoromethyl)aniline)

• Product Name: N-Methyl-4-nitro-2-(trifluoromethyl)aniline
• CAS No: 54672-10-5
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 2858858
• PubChem ID: 2825059
• Update Time: 2025-08-05

N-Methyl-4-nitro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-nitro-2-trifluoromethylaniline
• N-Methyl-4-nitro-2-(trifluoroMethyl)aniline
• METHYL-(4-NITRO-2-TRIFLUOROMETHYL-PHENYL)AMINE
• AKOS005068082
• EN300-7392802
• SB80075
• IPVGIICIFPBLLU-UHFFFAOYSA-N
• 54672-10-5
• DB-144321
• SCHEMBL8762378
• METHYL-(4-NITRO-2-TRIFLUOROMETHYL-PHENYL)-AMINE
• N-Methyl-4-nitro-2-(trifluoromethyl)benzenamine
• DTXSID601243801
• CCG-247287
• BS-28847
• N-Methyl-4-nitro-2-(trifluoromethyl)aniline

• MDL： N170924
• Inchi： 1S/C8H7F3N2O2/c1-12-7-3-2-5(13(14)15)4-6(7)8(9,10)11/h2-4,12H,1H3
• InChI Key： IPVGIICIFPBLLU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1NC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 220.04600
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.25150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-Methyl-4-nitro-2-(trifluoromethyl)aniline

Recent Advances in the Study of N-Methyl-4-nitro-2-(trifluoromethyl)aniline (CAS: 54672-10-5) in Chemical Biology and Pharmaceutical Research

N-Methyl-4-nitro-2-(trifluoromethyl)aniline (CAS: 54672-10-5) is a chemically significant compound that has garnered attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique trifluoromethyl and nitro functional groups make it a valuable intermediate in the development of novel pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

Recent studies have highlighted the role of N-Methyl-4-nitro-2-(trifluoromethyl)aniline in the synthesis of heterocyclic compounds, which are pivotal in drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of trifluoromethyl-substituted quinazolines, a class of compounds with notable anticancer and antimicrobial properties. The study reported a novel synthetic route that improved yield and purity, underscoring the compound's importance in scalable pharmaceutical production.

In addition to its synthetic applications, N-Methyl-4-nitro-2-(trifluoromethyl)aniline has been investigated for its direct biological effects. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to elucidate the structure-activity relationship (SAR), providing insights for further optimization of these derivatives as targeted therapies.

Another area of interest is the compound's potential in agrochemical applications. A 2023 report in Pest Management Science detailed its use as an intermediate in the synthesis of novel herbicides. The study found that derivatives of N-Methyl-4-nitro-2-(trifluoromethyl)aniline displayed selective herbicidal activity against broadleaf weeds, with minimal toxicity to crops. This finding opens new avenues for sustainable agricultural practices, reducing reliance on traditional, more environmentally harmful herbicides.

Despite these promising developments, challenges remain in the widespread adoption of N-Methyl-4-nitro-2-(trifluoromethyl)aniline-based compounds. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring prodrug strategies and formulation technologies to enhance the pharmacokinetic profiles of these compounds. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical and commercial applications.

In conclusion, N-Methyl-4-nitro-2-(trifluoromethyl)aniline (CAS: 54672-10-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and beyond, driven by its unique chemical properties. Continued research and innovation in this area hold significant promise for addressing unmet medical and agricultural needs, making it a compound of enduring interest to the scientific community.